Isorhamnetin-3-O-neohesperidoside
Overview
Description
Isorhamnetin-3-O-neohesperidoside is a natural product found in Costus spicatus and Typha angustifolia with data available.
Scientific Research Applications
Metabolism and Interaction with Intestinal Flora
- Metabolic Profiling : Isorhamnetin-3-O-neohesperidoside undergoes metabolic changes when interacting with human intestinal bacteria, leading to the formation of metabolites like isorhamnetin-3-O-glucoside, isorhamnetin, and quercetin. This has implications for understanding the effectiveness of traditional herbal medicines containing this compound (Du et al., 2017).
Pharmacokinetics
- Pharmacokinetic Studies : Analysis in rat plasma post-administration has been conducted to understand the compound's distribution and metabolism in the body. Such studies are crucial for determining its potential therapeutic use (Liu et al., 2013).
Antioxidant and Antigenotoxic Effects
- Oxidative Stress and Genotoxicity : Isorhamnetin-3-O-neohesperidoside has shown potential in protecting against oxidative damage and genotoxicity, which is significant for its use in preventing or treating diseases associated with oxidative stress (Bouhlel et al., 2010).
Potential Therapeutic Applications
- Bone Resorption and Tooth Eruption : It has been studied for its role in promoting the resorption of crown-covered bone during tooth eruption, indicating potential applications in dental health (Yu et al., 2020).
- Skin Cancer Prevention : Isorhamnetin, a metabolite of Isorhamnetin-3-O-neohesperidoside, shows potential in suppressing skin cancer by inhibiting key signaling pathways (Kim et al., 2011).
- Atherosclerosis : It has demonstrated the ability to inhibit macrophage apoptosis in atherosclerosis, suggesting a role in cardiovascular health (Luo et al., 2015).
properties
Product Name |
Isorhamnetin-3-O-neohesperidoside |
|---|---|
Molecular Formula |
C28H32O16 |
Molecular Weight |
624.5 g/mol |
IUPAC Name |
3-[4,5-dihydroxy-6-(hydroxymethyl)-3-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-2-yl]oxy-5,7-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)chromen-4-one |
InChI |
InChI=1S/C28H32O16/c1-9-18(33)21(36)23(38)27(40-9)44-26-22(37)19(34)16(8-29)42-28(26)43-25-20(35)17-13(32)6-11(30)7-15(17)41-24(25)10-3-4-14(39-2)12(31)5-10/h3-7,9,16,18-19,21-23,26-34,36-38H,8H2,1-2H3 |
InChI Key |
HDBLGMREZKSBMK-UHFFFAOYSA-N |
SMILES |
CC1C(C(C(C(O1)OC2C(C(C(OC2OC3=C(OC4=CC(=CC(=C4C3=O)O)O)C5=CC(=C(C=C5)OC)O)CO)O)O)O)O)O |
Canonical SMILES |
CC1C(C(C(C(O1)OC2C(C(C(OC2OC3=C(OC4=CC(=CC(=C4C3=O)O)O)C5=CC(=C(C=C5)OC)O)CO)O)O)O)O)O |
synonyms |
isorhamnetin-3-O-neohesperidoside |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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